4-(4-Chlorophenylmercapto)-butylchloride

• Molecular Formula: C10H12Cl2S
• Molecular Weight: 235.17 g/mol
• IUPAC Name: 1-chloro-4-(4-chlorobutylsulfanyl)benzene
• InChI: InChI=1S/C10H12Cl2S/c11-7-1-2-8-13-10-5-3-9(12)4-6-10/h3-6H,1-2,7-8H2
• InChI Key: MVGSZOMOXALVBD-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1SCCCCCl)Cl

Description

4-(4-Chlorophenylmercapto)-butylchloride (IUPAC name: 1-chloro-4-[(4-chlorophenyl)sulfanyl]butane) is an organochlorine compound featuring a linear butyl chain with a chloride group at the terminal carbon and a 4-chlorophenylthio (-S-C₆H₄-Cl) substituent at the fourth carbon. This bifunctional structure combines the reactivity of a primary alkyl chloride with the aromatic and electronic effects of the chlorophenylthio group. The compound is primarily utilized as an intermediate in organic synthesis, particularly in the preparation of specialty chemicals, pharmaceuticals, and materials requiring tailored sulfur-containing motifs . Its synthesis typically involves nucleophilic substitution or thiol-ene reactions, leveraging the reactivity of the chloride and thiol groups .

Key properties inferred from structural analogs include moderate solubility in polar aprotic solvents (e.g., DMF, DMSO), a boiling point higher than simpler alkyl chlorides due to increased molecular weight, and thermal stability influenced by the robust aromatic moiety .

Comparison with Similar Compounds

Alkyl Chlorides

• 1-Chlorobutane (Butylchloride) :

  • Structure : Linear butyl chain with a terminal chloride.
  • Reactivity : High SN2 reactivity due to primary chloride; widely used as an alkylating agent.
  • Physical Properties : Lower boiling point (78°C) and higher volatility compared to 4-(4-Chlorophenylmercapto)-butylchloride.
  • Applications : Solvent, intermediate in quaternization reactions (e.g., ionic liquid synthesis, as seen in (BMIM)(Cl) preparation ).

• tert-Butylchloride (2-Chloro-2-methylpropane) :

  • Structure : Branched tertiary chloride.
  • Reactivity : Favors SN1 mechanisms due to carbocation stability; slower hydrolysis rates.
  • Physical Properties : Lower boiling point (51°C) and higher volatility.
  • Applications : Solvent, precursor for bulky organic frameworks.

Compound	Structure	Reactivity Mechanism	Boiling Point (Inferred)	Key Applications
4-(4-Chlorophenylmercapto)-butylchloride	Bifunctional linear chain	Mixed (SN2 for Cl, aromatic substitution for S-C₆H₄-Cl)	>150°C	Specialty synthesis
1-Chlorobutane	Linear primary Cl	SN2	78°C	Alkylation, ionic liquids
tert-Butylchloride	Branched tertiary Cl	SN1	51°C	Solvent, carbocation precursors

Chlorophenylthio-Containing Compounds

• 4-Chlorothiophenol (Cl-C₆H₄-SH): Structure: Aromatic thiol with a para-chloro substituent. Reactivity: Acts as a nucleophile or leaving group in disulfide formation; lower thermal stability than 4-(4-Chlorophenylmercapto)-butylchloride. Applications: Precursor for sulfides, antioxidants.
• Mixed Disulfides (e.g., 2-(4'-Chlorophenyldithio)-2-methylpropanoic acid): Structure: Disulfide with 4-chlorophenyl and alkyl groups. Reactivity: Resists alkaline hydrolysis due to poor nucleophilicity of the 4-chlorophenylmercapto group; used in stable sulfur-linked frameworks .

Reactivity and Stability

• Leaving Group Ability : The 4-chlorophenylmercapto group in 4-(4-Chlorophenylmercapto)-butylchloride is a superior leaving group compared to aliphatic thiols, enabling participation in nucleophilic aromatic substitution. However, the terminal chloride remains more reactive in SN2 conditions .
• Thermal Stability : The aromatic moiety enhances thermal stability (decomposition likely >200°C), contrasting with simpler alkyl chlorides like 1-chlorobutane, which degrade at lower temperatures .
• Hydrolysis Resistance : Unlike tert-butylchloride, which hydrolyzes readily in aqueous conditions, the steric and electronic effects of the chlorophenylthio group may slow hydrolysis, similar to disulfide analogs .